3-amino-4-(furan-2-yl)-N-(4-methylphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• IUPAC Name: 3-amino-4-(furan-2-yl)-N-(4-methylphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C23H21N3O2S/c1-13-8-10-14(11-9-13)25-22(27)21-20(24)19-18(17-7-4-12-28-17)15-5-2-3-6-16(15)26-23(19)29-21/h4,7-12H,2-3,5-6,24H2,1H3,(H,25,27)
• InChI Key: NMYPUVVBZLJARE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(C3=C(C4=C(CCCC4)N=C3S2)C5=CC=CO5)N
• Molecular Formula: C23H21N3O2S
• Molecular Weight: 403.5 g/mol

Description

3-amino-4-(furan-2-yl)-N-(4-methylphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a useful research compound. Its molecular formula is C23H21N3O2S and its molecular weight is 403.5. The purity is usually 95%.
BenchChem offers high-quality 3-amino-4-(furan-2-yl)-N-(4-methylphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-amino-4-(furan-2-yl)-N-(4-methylphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques: Research into similar compounds, such as 2-(furan-2-yl)thiazolo[5,4-f]quinoline and related thienoquinolines, has focused on synthesis methods involving coupling and electrophilic substitution reactions, providing insights into the chemical reactivity and potential modifications of these compounds (El’chaninov et al., 2017), (Aleksandrov et al., 2019).

Biological Activity and Pharmacological Potential

• Cytotoxicity and Antiproliferative Activity: Similar compounds have been tested for their antiproliferative activity against various cell lines, indicating potential therapeutic applications in cancer treatment. For instance, some tetrahydrothieno[2,3-b]quinolones have shown significant activity, especially against melanoma and breast cancer cell lines (Hung et al., 2014).

Molecular Interactions and Mechanisms

• Binding and Inhibition Studies: Research on related quinoline carboxamides has revealed their potential as selective inhibitors for specific enzymes, such as the ataxia telangiectasia mutated (ATM) kinase, highlighting their importance in studying molecular interactions and pathways (Degorce et al., 2016).

Material Science Applications

• Polymerization and Material Development: Investigations into related quinoxaline-containing compounds have explored their applications in polymerization processes, contributing to the development of new materials with specific properties, such as thermal stability and reactivity (Baek et al., 2003).